2-(6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H23ClN2O4/c1-3-17-7-9-18(10-8-17)26(32)23-15-30(24-12-11-19(28)13-22(24)27(23)33)16-25(31)29-20-5-4-6-21(14-20)34-2/h4-15H,3,16H2,1-2H3,(H,29,31)
• InChI Key: KHEPADMZXJERRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)Cl)CC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C27H23ClN2O4
• Molecular Weight: 474.9 g/mol
• CAS No.: 895645-69-9

Description

2-(6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H23ClN2O4 and its molecular weight is 474.94. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study explores the metabolism of chloroacetamide herbicides (such as acetochlor, alachlor, butachlor, and metolachlor) in human and rat liver microsomes. It suggests a complex metabolic activation pathway leading to DNA-reactive dialkylbenzoquinone imine, with significant intermediates including 2-chloro-N-(2,6-diethylphenyl)acetamide (CDEPA) and 2-chloro-N-(2-methyl-6-ethylphenyl)acetamide (CMEPA). Human liver microsomes showed different metabolic capabilities compared to rat liver microsomes, indicating species-specific metabolism pathways (Coleman et al., 2000).

In Vitro Metabolism of Alachlor

This research focuses on the metabolism of alachlor, a chloroacetamide herbicide, by human liver microsomes and identifies human CYP 3A4 as responsible for converting alachlor to a key metabolite, CDEPA. The study highlights differences in the metabolic conversion rates of alachlor between humans and other species, underlining the complexity of human-specific metabolic pathways (Coleman et al., 1999).

Structural Aspects and Properties of Amide Containing Isoquinoline Derivatives

This study examines two amide-containing isoquinoline derivatives, focusing on their structural aspects and interaction with mineral acids. The research provides insights into the gel formation and crystalline solid formation of these compounds, highlighting their potential for further chemical and pharmaceutical applications (Karmakar et al., 2007).